Cas no 15880-03-2 (4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid)

4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid is a specialized organic compound featuring a phenyl ring substituted with two methyl groups at the 2- and 4-positions, coupled with a 4-oxobutanoic acid side chain. This structure imparts reactivity useful in synthetic organic chemistry, particularly as an intermediate for pharmaceuticals, agrochemicals, and fine chemicals. The ketone and carboxylic acid functional groups enable versatile derivatization, facilitating applications in cross-coupling reactions, condensation processes, and heterocycle synthesis. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically supplied in high purity, ensuring reliability for research and industrial applications requiring precise structural control.

4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid structure

15880-03-2 structure

Product Name:4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid

CAS No:15880-03-2

MF:C₁₂H₁₄O₃

MW:206.237763881683

MDL:MFCD00020536

CID:227799

PubChem ID:294533

Update Time:2025-06-08

4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic acid,2,4-dimethyl-g-oxo-
- 3-(2,4-DIMETHYLBENZOYL)PROPIONIC ACID
- 4-(2,4-dimethylphenyl)-4-oxobutanoic acid
- 4-(2,4-DIMETHYL-PHENYL)-4-OXO-BUTYRIC ACID
- 3-(2,4-Dimethylbenzoyl)-propionic acid
- 3-Oxo-3-(2.4-dimethyl-phenyl)-propan-carbonsaeure-(1)
- 4-(2,4-Dimethyl-phenyl)-4-oxo-buttersaeure
- 4-(2,4-Dimethyl-phenyl)-4-oxobutyric acid
- 4-oxo-4-(2,4-dimethylphenyl)butanoic acid
- 4-Oxo-4-[2.4]xylyl-buttersaeure
- AC1Q2HWF
- AC1Q2JFJ
- AC1Q5DZ3
- NSC163163
- CS-0313278
- SCHEMBL3519350
- AB-131/40897183
- AKOS000100067
- FT-0725422
- 3-(2,4-DIMETHYLBENZOYL)PROPIONICACID
- DTXSID70303878
- NSC-163163
- Benzenebutanoic acid, 2,4-dimethyl-gamma-oxo-
- 4-(2,4-Dimethylphenyl)-4-oxobutanoicacid
- Oprea1_008185
- MFCD00020536
- 15880-03-2
- BB 0217154
- 4-(2,4-Dimethylphenyl)-4-oxobutanoic acid #
- NS-02223
- ALBB-035370
- STK256887
- 4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid
- MDL： MFCD00020536
- Inchi： 1S/C12H14O3/c1-8-3-4-10(9(2)7-8)11(13)5-6-12(14)15/h3-4,7H,5-6H2,1-2H3,(H,14,15)
- InChI Key： JYLUOTCHTVZCDL-UHFFFAOYSA-N
- SMILES： O=C(CCC(=O)O)C1C=CC(C)=CC=1C

Computed Properties

Exact Mass: 206.09432
Monoisotopic Mass: 206.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37
LogP: 2.35090

4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid Pricemore >>

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